Cas no 2306275-78-3 (2-tert-butoxycarbonyl-7-fluoro-2-azaspiro[3.4]octane-5-carboxylic acid)

• Product Name: 2-tert-butoxycarbonyl-7-fluoro-2-azaspiro[3.4]octane-5-carboxylic acid
• CAS No: 2306275-78-3
• MF: C₁₃H₂₀FNO₄
• MW: 273.300607681274
• CID: 5305383
• Update Time: 2026-03-10

2-tert-butoxycarbonyl-7-fluoro-2-azaspiro[3.4]octane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1,1-Dimethylethyl) 7-fluoro-2-azaspiro[3.4]octane-2,5-dicarboxylate (ACI)
• 2-tert-butoxycarbonyl-7-fluoro-2-azaspiro[3.4]octane-5-carboxylic acid

• Inchi： 1S/C13H20FNO4/c1-12(2,3)19-11(18)15-6-13(7-15)5-8(14)4-9(13)10(16)17/h8-9H,4-7H2,1-3H3,(H,16,17)
• InChI Key： VDXNJTVUMRTBCK-UHFFFAOYSA-N
• SMILES： O=C(N1CC2(C(C(O)=O)CC(F)C2)C1)OC(C)(C)C

Additional information on 2-tert-butoxycarbonyl-7-fluoro-2-azaspiro[3.4]octane-5-carboxylic acid

Compound CAS No. 2306275-78-3: 2-Tert-Butoxycarbonyl-7-Fluoro-2-Azaspiro[3.4]Octane-5-Carboxylic Acid

The compound with CAS No. 2306275-78-3, known as 2-Tert-Butoxycarbonyl-7-Fluoro-2-Azaspiro[3.4]Octane-5-Carboxylic Acid, is a complex organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to the class of spiro compounds, which are characterized by two rings joined by a single atom, in this case, the nitrogen atom at position 2 of the spiro system.

The structure of this compound is notable for its tert-butoxycarbonyl (Boc) group at position 2, a fluorine atom at position 7, and a carboxylic acid group at position 5. These functional groups contribute to the molecule's unique chemical properties and reactivity. The Boc group is commonly used as a protecting group for amines in organic synthesis, while the fluorine atom introduces electron-withdrawing effects that can influence the molecule's electronic properties and bioavailability.

Recent studies have highlighted the importance of spiro compounds in drug design due to their ability to combine different pharmacophores into a single molecule, potentially enhancing therapeutic efficacy. The spiro[3.4]octane framework in this compound provides a rigid structure that can facilitate specific interactions with biological targets, such as enzymes or receptors.

One of the key areas of research involving this compound is its application as an intermediate in the synthesis of bioactive molecules. The presence of both a Boc group and a carboxylic acid group makes it versatile for further functionalization. For instance, the Boc group can be removed under acidic conditions to expose an amine, which can then be used to form peptide bonds or other nitrogen-containing functionalities.

Moreover, the fluorine atom at position 7 plays a crucial role in modulating the compound's physicochemical properties. Fluorine substitution is known to enhance lipophilicity and improve drug-like properties such as absorption and permeability. This makes the compound an attractive candidate for exploring its potential as a lead molecule in drug discovery programs targeting various therapeutic areas.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and selectivity of this compound towards specific biological targets. Molecular docking studies have shown that the spiro system can fit into hydrophobic pockets of proteins, while the carboxylic acid group can form hydrogen bonds with key residues, enhancing binding stability.

In terms of synthesis, this compound can be prepared through a multi-step process involving coupling reactions, protection/deprotection strategies, and cyclization steps. The use of microwave-assisted synthesis has been reported to significantly accelerate the formation of the spiro ring system, improving reaction yields and reducing production time.

The pharmacological evaluation of this compound has revealed promising results in preclinical models. Studies indicate that it exhibits moderate activity against certain enzymes associated with inflammatory diseases and neurodegenerative conditions. However, further optimization is required to enhance its potency and selectivity for specific targets.

Another area of interest is the exploration of this compound's metabolic stability and pharmacokinetic profile. Understanding how it behaves in vivo is critical for determining its suitability as a drug candidate. Recent metabolomics studies have identified key metabolic pathways involved in its degradation, providing insights into potential strategies for improving its bioavailability.

In conclusion, 2-Tert-Butoxycarbonyl-7-Fluoro-2-Azaspiro[3.4]Octane-5-Carboxylic Acid (CAS No. 2306275-78-3) represents a valuable building block in medicinal chemistry with diverse applications in drug discovery and development. Its unique structure and functional groups make it an intriguing subject for further research aimed at unlocking its full potential in therapeutic interventions.